Cas no 1796903-83-7 (1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylic acid hydrochloride)

• Product Name: 1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylic acid hydrochloride
• CAS No: 1796903-83-7
• CID: 4614655
• PubChem ID: 75467623
• Update Time: 2025-05-20

1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylic Acid Hydrochloride
• 1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylic acid hydrochloride

Additional information on 1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylic acid hydrochloride

Introduction to 1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylic acid hydrochloride (CAS No. 1796903-83-7) and Its Emerging Applications in Chemical Biology

1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylic acid hydrochloride, identified by the chemical identifier CAS No. 1796903-83-7, is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclobutane core with substituents including an amino group, an ethoxy group, and a carboxylic acid moiety, presents a fascinating scaffold for the development of novel bioactive agents. The hydrochloride salt form enhances its solubility, making it more amenable for various biochemical and pharmacological studies.

The structural features of 1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylic acid hydrochloride contribute to its potential as a versatile intermediate in synthetic chemistry. The cyclobutane ring, a common motif in biologically active molecules, provides rigidity that can influence binding affinity and selectivity. Additionally, the presence of both basic (amino) and acidic (carboxylic acid) functional groups allows for diverse interactions with biological targets, such as enzymes and receptors. The ethoxy group introduces a further layer of chemical diversity, enabling modifications that can fine-tune pharmacokinetic properties.

In recent years, there has been growing interest in cyclobutane derivatives due to their unique pharmacological profiles. Studies have demonstrated that such compounds can exhibit inhibitory activity against various therapeutic targets, including kinases and metabolic enzymes. For instance, derivatives of cyclobutane have shown promise in preclinical trials for their ability to modulate signaling pathways implicated in cancer and inflammation. The amino group in 1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylic acid hydrochloride is particularly noteworthy, as it can serve as a site for further functionalization via coupling reactions to attach pharmacophores or tags.

The carboxylic acid moiety further enhances the utility of this compound as a building block in drug discovery. Carboxylic acids are well-established pharmacophores that can participate in hydrogen bonding interactions with biological targets, improving binding affinity. Moreover, the hydrochloride salt form ensures high purity and stability, which are critical factors in pharmaceutical development. This compound’s solubility profile also makes it suitable for formulation into various delivery systems, including oral and injectable formulations.

Advances in computational chemistry have enabled more efficient screening of compounds like 1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylic acid hydrochloride for potential bioactivity. Molecular docking studies have suggested that this molecule may interact with proteins involved in neurodegenerative diseases, such as amyloid-beta precursor protein and tau kinase. These findings align with the broader trend of developing small-molecule inhibitors for neuroprotective therapies. Additionally, the structural similarity of this compound to known drug candidates suggests that it could serve as a scaffold for structure-based drug design.

The ethoxy group in 1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylic acid hydrochloride also offers opportunities for modulating metabolic stability. Ethoxy-substituted compounds often exhibit improved bioavailability due to reduced susceptibility to enzymatic degradation. This characteristic is particularly valuable in drug development, where maximizing exposure to the active moiety is essential for therapeutic efficacy. Furthermore, the dimethyl substitution on the cyclobutane ring contributes to steric hindrance, which can enhance selectivity by reducing off-target interactions.

Recent experimental studies have begun to explore the pharmacological effects of 1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylic acid hydrochloride in vitro and in vivo models. Initial findings indicate that this compound may possess anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. The amino group’s ability to form hydrogen bonds with polar residues on target proteins suggests potential therapeutic applications in conditions characterized by excessive inflammation. Additionally, the carboxylic acid group may contribute to its interaction with cellular receptors or ion channels involved in pain modulation.

The synthesis of 1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylic acid hydrochloride represents a significant achievement in organic chemistry methodology. Modern synthetic approaches have enabled efficient access to this compound via multi-step reactions involving cyclization and functional group transformations. These methods leverage advances in catalysis and green chemistry principles to minimize waste and improve yields. The scalability of these synthetic routes is crucial for transitioning promising candidates into clinical development pipelines.

The hydrochloride salt form of this compound not only enhances solubility but also ensures consistent purity across batches. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed analytical techniques to confirm the identity and purity of 1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylic acid hydrochloride before use in biological assays. These analytical methods are essential for ensuring reproducibility and reliability in experimental results.

In conclusion,1-amino-3-ethoxy - 2 , 2 - dimethylcyclobutane - 1 - carboxylic acid hydrochloride (CAS No. 1796903 - 83 - 7) is a structurally intriguing compound with significant potential in chemical biology and pharmaceutical research。 Its unique scaffold， functional groups， and favorable physicochemical properties make it an attractive candidate for further exploration。 As computational methods， synthetic techniques， and biological assays continue to advance， compounds like this will play an increasingly important role in discovering novel therapeutic agents。